Cas no 871240-11-8 (BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]OXY]-)

• Product Name: BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]OXY]-
• CAS No: 871240-11-8
• MF: C₁₁H₈F₃N₃O
• MW: 255.195932388306
• MDL: MFCD09864893
• CID: 3358727
• PubChem ID: 28875326
• Update Time: 2025-06-13

BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]OXY]- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]OXY]-
• 4-((2-(Trifluoromethyl)pyrimidin-4-yl)oxy)aniline
• SCHEMBL1643681
• 4-[2-(trifluoromethyl)pyrimidin-4-yl]oxyaniline
• TS-03452
• 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline
• CS-0366122
• SB60763
• AKOS026675921
• 871240-11-8

• MDL： MFCD09864893
• Inchi： 1S/C11H8F3N3O/c12-11(13,14)10-16-6-5-9(17-10)18-8-3-1-7(15)2-4-8/h1-6H,15H2
• InChI Key： LRAWJNQDGFKVGV-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC2C=CN=C(C(F)(F)F)N=2)C=C1

Computed Properties

• Exact Mass: 255.06194637Da
• Monoisotopic Mass: 255.06194637Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61Ų

Additional information on BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]OXY]-

Introduction to BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]OXY]- and Its Applications in Modern Chemical Biology

BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL-4-PYRIMIDINYL)OXY]- is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, identified by its CAS number 871240-11-8, features a benzene ring conjugated with an amine group, further functionalized by an oxy-substituent linked to a trifluoromethyl-substituted pyrimidine moiety. This unique architecture imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The trifluoromethyl group is a key feature of this compound, influencing its electronic and steric properties in ways that are highly beneficial for drug design. Trifluoromethylation is a powerful tool in medicinal chemistry, often employed to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. The presence of this group in BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL-4-PYRIMIDINYL)OXY]-, suggests potential applications in the development of novel therapeutic agents targeting various diseases.

The pyrimidine ring in the molecular structure of BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL-4-PYRIMIDINYL)OXY]-, is another critical component that contributes to its biological relevance. Pyrimidines are fundamental heterocyclic compounds found in nucleic acids and numerous bioactive molecules. Their ability to interact with biological targets such as enzymes and receptors makes them indispensable in drug discovery. The specific substitution pattern on the pyrimidine ring in this compound enhances its interaction with biological systems, making it a promising scaffold for further derivatization.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis and functionalization of heterocyclic compounds like BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL-4-PYRIMIDINYL)OXY]-. Advanced synthetic techniques have enabled researchers to explore novel derivatives with enhanced pharmacological properties. For instance, transition metal-catalyzed cross-coupling reactions have been widely used to introduce new functional groups into the pyrimidine core, leading to the discovery of several potent bioactive compounds.

The amine group present in BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL-4-PYRIMIDINYL)OXY]-, also plays a crucial role in its biological activity. Amines are versatile functional groups that can participate in various chemical reactions, including hydrogen bonding and ionic interactions, which are essential for molecule-receptor binding. The incorporation of this group into the molecular framework of the compound enhances its potential as a pharmacophore, facilitating interactions with biological targets.

The oxy-substituent in the name BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL-4-PYRIMIDINYL)OXY]-, introduces an additional layer of complexity to the compound's structure. Oxygen-containing functional groups are known to influence the solubility and bioavailability of drugs. The presence of an oxy-group can enhance the compound's ability to interact with biological targets while also affecting its metabolic pathways.

Recent studies have highlighted the importance of BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL-4-PYRIMIDINYL)OXY]-, as a key intermediate in the synthesis of novel therapeutic agents. Researchers have demonstrated its utility in developing small-molecule inhibitors targeting various enzymes and receptors involved in diseases such as cancer and inflammatory disorders. The unique combination of functional groups in this compound makes it a versatile scaffold for drug design.

The synthesis of BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL-4-PYRIMIDINYL)OXY]- involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize these processes, resulting in more efficient and sustainable production methods. These advancements have not only improved the accessibility of the compound but also opened new avenues for further research.

In conclusion, BENZENAMINE, 4-[[2-(TRIFLUOROMETHYL-4-PYRIMIDINYL)OXY]- is a remarkable compound with significant potential in chemical biology and pharmaceutical research. Its unique molecular structure, featuring a benzene ring conjugated with an amine group and functionalized by an oxy-substituent linked to a trifluoromethyl-substituted pyrimidine moiety, makes it a valuable intermediate for synthesizing novel bioactive molecules. The ongoing research into this compound underscores its importance as a scaffold for drug development and highlights its role in addressing various diseases.